Cas no 1353945-69-3 ((3-Methoxy-pyrazin-2-ylmethyl)-methyl-amine)

• Product Name: (3-Methoxy-pyrazin-2-ylmethyl)-methyl-amine
• CAS No: 1353945-69-3
• MF: C₇H₁₁N₃O
• MW: 153.181740999222
• CID: 2155115
• Update Time: 2025-05-19

(3-Methoxy-pyrazin-2-ylmethyl)-methyl-amine Chemical and Physical Properties

Names and Identifiers

• (3-Methoxy-pyrazin-2-ylmethyl)-methyl-amine
• 1-(3-methoxypyrazin-2-yl)-N-methylmethanamine
• AM92210
• (3-Methoxypyrazin-2-ylmethyl)methylamine
• [(3-methoxypyrazin-2-yl)methyl](methyl)amine

• Inchi： 1S/C7H11N3O/c1-8-5-6-7(11-2)10-4-3-9-6/h3-4,8H,5H2,1-2H3
• InChI Key： MOBGIKHBUDITMH-UHFFFAOYSA-N
• SMILES： O(C)C1C(CNC)=NC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 110
• XLogP3: 0.2
• Topological Polar Surface Area: 47

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Methoxypyrazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Methoxypyrazines

Additional information on (3-Methoxy-pyrazin-2-ylmethyl)-methyl-amine

The Compound CAS No 1353945-69-3: (3-Methoxy-pyrazin-2-ylmethyl)-methyl-amine

(3-Methoxy-pyrazin-2-ylmethyl)-methyl-amine, identified by the CAS number 1353945-69-3, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyrazine ring substituted with a methoxy group at position 3 and a methylamino group at position 2. The combination of these functional groups imparts distinctive chemical properties, making it a subject of interest for researchers exploring its potential applications in drug development and material science.

Recent studies have highlighted the importance of pyrazine derivatives in medicinal chemistry. The presence of the methoxy group in (3-Methoxy-pyrazin-2-ylmethyl)-methyl-amine enhances the compound's solubility and bioavailability, which are critical factors in drug design. Moreover, the methylamino group contributes to the compound's ability to interact with biological targets, such as enzymes and receptors, making it a promising candidate for therapeutic interventions.

One of the most notable advancements involving this compound is its role in the development of novel anti-cancer agents. Researchers have found that (3-Methoxy-pyrazin-2-ylmethyl)-methyl-amine exhibits selective cytotoxicity against various cancer cell lines, suggesting its potential as a targeted therapy. This discovery has been supported by recent in vitro and in vivo studies, which demonstrate the compound's ability to inhibit key oncogenic pathways without significantly affecting normal cells.

In addition to its therapeutic potential, (3-Methoxy-pyrazin-2-ylmethyl)-methyl-amine has also been explored for its applications in agrochemicals. Its ability to act as a plant growth regulator has been documented in several agricultural studies, where it was shown to enhance crop yield and resistance to environmental stressors. This dual functionality underscores the versatility of this compound across multiple industries.

The synthesis of (3-Methoxy-pyrazin-2-ylmethyl)-methyl-amine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent advancements in catalysis have enabled more efficient and environmentally friendly production methods, reducing the overall cost and ecological footprint associated with its manufacturing.

From a toxicological perspective, studies have shown that (3-Methoxy-pyrazin-2-ylmethyl)-methyl-amine exhibits low acute toxicity when administered at therapeutic doses. However, long-term safety studies are still underway to fully understand its potential risks and ensure its safe use in both medical and agricultural applications.

In conclusion, (3-Methoxy-pyrazin-2-ylmethyl)-methyl-amine, CAS No 1353945-69